1-Cyclopropyl-3-(4-methoxyphenethyl)-1-(2-(thiophen-2-yl)ethyl)urea

• IUPAC Name: 1-cyclopropyl-3-[2-(4-methoxyphenyl)ethyl]-1-(2-thiophen-2-ylethyl)urea
• InChI: InChI=1S/C19H24N2O2S/c1-23-17-8-4-15(5-9-17)10-12-20-19(22)21(16-6-7-16)13-11-18-3-2-14-24-18/h2-5,8-9,14,16H,6-7,10-13H2,1H3,(H,20,22)
• InChI Key: ASGPUSVWAYMRLO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCNC(=O)N(CCC2=CC=CS2)C3CC3
• Molecular Formula: C19H24N2O2S
• Molecular Weight: 344.5 g/mol

Description

1-Cyclopropyl-3-(4-methoxyphenethyl)-1-(2-(thiophen-2-yl)ethyl)urea is a synthetic compound that has gained attention in the scientific community due to its potential use in various research applications. This compound is also known as CP-55940 and is a potent agonist of the cannabinoid receptors, particularly the CB1 and CB2 receptors.

Scientific Research Applications

Anti-Acetylcholinesterase Activity

Flexible ureas have been synthesized and assessed for anti-acetylcholinesterase activity, exploring the optimization of spacer length and conformational flexibility between pharmacophoric moieties. These studies indicate the potential for designing compounds with high inhibitory activities towards acetylcholinesterase, an enzyme target in Alzheimer's disease treatment (J. Vidaluc et al., 1995).

Synthesis and Directed Lithiation

Research on directed lithiation of N′-[2-(4-Methoxyphenyl)ethyl]-N,N-dimethylurea and related compounds has been conducted to facilitate the synthesis of substituted products, demonstrating the compound's versatility in organic synthesis (Keith Smith et al., 2013).

Antimicrobial and Antioxidant Studies

Compounds with a thiophene moiety, similar to the query compound, have been synthesized and screened for their antimicrobial and antioxidant activities. These compounds have shown excellent antibacterial and antifungal properties, as well as significant antioxidant potential, indicating their potential use in developing new antimicrobial and antioxidant agents (K. Raghavendra et al., 2016).

Asymmetric Cyclopropanation

Studies involving the asymmetric cyclopropanation of olefins with diazocompounds in the presence of chiral catalysts suggest the utility of such structural motifs in synthesizing enantioselective compounds, which could be relevant for pharmaceutical applications (P. Müller et al., 2004).

Urea Synthesis from Carboxylic Acids

The synthesis of ureas from carboxylic acids via an environmentally friendly and cost-effective method has been demonstrated, showcasing the potential for synthesizing various urea derivatives in a simple manner. This research could be relevant to the synthesis and study of compounds like 1-Cyclopropyl-3-(4-methoxyphenethyl)-1-(2-(thiophen-2-yl)ethyl)urea (Kishore Thalluri et al., 2014).